2-Methoxyphenyl 2-ethoxybenzoate

• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol
• IUPAC Name: (2-methoxyphenyl) 2-ethoxybenzoate
• InChI: InChI=1S/C16H16O4/c1-3-19-13-9-5-4-8-12(13)16(17)20-15-11-7-6-10-14(15)18-2/h4-11H,3H2,1-2H3
• InChI Key: ZJSHYPWTQKUNIW-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)OC2=CC=CC=C2OC

Description

2-Methoxyphenyl 2-ethoxybenzoate is an aromatic ester compound characterized by a benzoate moiety substituted with an ethoxy group at the ortho position (2-ethoxybenzoic acid) and esterified with a 2-methoxyphenyl group. The compound’s stability, reactivity, and functional properties can be inferred from studies on related esters and substituted benzoates .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural features and properties of 2-methoxyphenyl 2-ethoxybenzoate and its analogs:

Compound Name	Substituents	Molecular Weight (g/mol)	Stability Notes	Applications/Relevance	References
2-Methoxyphenyl 2-ethoxybenzoate	2-ethoxybenzoate, 2-methoxyphenyl ester	Not explicitly provided	Likely higher stability due to aromatic ester	Potential pharmaceutical intermediate
Ethyl 2-methoxybenzoate	2-methoxybenzoate, ethyl ester	180.20	Prone to thermal decomposition (dealkylation)	Food additives (JECFA standards)
Methyl 2-[(2-methylphenoxy)methyl]benzoate	2-methylphenoxymethyl, methyl ester	~270 (estimated)	Stable under synthesis conditions	Antifungal, antimicrobial agents
2-Ethoxy-4-formylphenyl 3-methylbenzoate	3-methylbenzoate, 2-ethoxy-4-formylphenyl ester	284.31	Not provided	Synthetic intermediate

Key Observations:

Stability: Ethyl 2-methoxybenzoate undergoes thermal decomposition during reactions with ethane-1,2-diamine, leading to dealkylation and formation of 2-hydroxyphenyl imidazolines . This suggests that ortho-alkoxy substituents in benzoates may be labile under high-temperature conditions. In contrast, methyl 2-[(2-methylphenoxy)methyl]benzoate derivatives exhibit stability during synthesis, making them suitable for medicinal applications . The 2-methoxyphenyl group in the target compound may enhance stability compared to alkyl esters like ethyl or methyl benzoates.

Synthetic Utility: Methyl 2-ethoxybenzoate (a structural analog) is used in food additives but faces limitations in reactions requiring thermal stability .

Biological Activity: Methyl 2-[(2-methylphenoxy)methyl]benzoate derivatives are employed as antifungal and antimicrobial agents, highlighting the role of substituted benzoates in medicinal chemistry . Manuka honey components, such as acetyl-2-hydroxy-4-(2-methoxyphenyl)-4-oxobutanate, indicate that 2-methoxyphenyl derivatives may contribute to bioactive properties .

Reactivity and Functionalization

• Ortho-Substitution Effects :
  Ortho-alkoxy groups (e.g., ethoxy, methoxy) in benzoates influence reactivity. For example, methyl 2-ethoxybenzoate decomposes under atmospheric distillation, forming 2-hydroxyphenyl imidazolines . This contrasts with para-substituted derivatives (e.g., 4-methoxyphenyllactic acid in kanuka honey), which exhibit greater stability .
• Ester Group Reactivity : Aromatic esters like 2-methoxyphenyl 2-ethoxybenzoate are less prone to hydrolysis than alkyl esters, making them suitable for prolonged applications in pharmaceuticals or agrochemicals .